Cas no 62267-81-6 (2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, docosyl ester)

• Product name: 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, docosyl ester
• CAS No: 62267-81-6
• MF: C₃₂H₅₄O₄
• MW: 502.768770694733
• CID: 451743

2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, docosyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, docosyl ester
• docosyl (2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• docosyl (E)-3-(4-hydroxy-3-methoxy-phenyl)prop-2-enoate

• Inchi： 1S/C32H54O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-27-36-32(34)26-24-29-23-25-30(33)31(28-29)35-2/h23-26,28,33H,3-22,27H2,1-2H3/b26-24+
• InChI Key： USNYNNITUQSEEV-SHHOIMCASA-N
• SMILES： C(OCCCCCCCCCCCCCCCCCCCCCC)(=O)/C=C/C1=CC=C(O)C(OC)=C1

Computed Properties

• Exact Mass: 502.40242
• Monoisotopic Mass: 502.402
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 25
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 12.8
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• PSA: 55.76